Cas no 88105-21-9 (2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester
• CAS No: 88105-21-9
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 644849
• PubChem ID: 13156397
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-acetyl-, methyl ester
• methyl 4-acetylthiophene-2-carboxylate
• 88105-21-9
• KEHLONHMZPPFLQ-UHFFFAOYSA-N
• SCHEMBL7892516
• DTXSID40522892
• Methyl 4-acetyl-2-thiophenecarboxylate

• Inchi： 1S/C8H8O3S/c1-5(9)6-3-7(12-4-6)8(10)11-2/h3-4H,1-2H3
• InChI Key： KEHLONHMZPPFLQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)C=C1C(=O)OC

Computed Properties

• Exact Mass: 184.01941529g/mol
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų